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Compound of Interest

Compound Name: Carbazate

Cat. No.: B1233558 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the nomenclature and

structure elucidation of carbazates. Carbazates, esters of carbazic acid, are a unique class of

compounds with growing interest in medicinal chemistry and organic synthesis. This document

outlines the systematic naming conventions according to IUPAC rules, details modern

spectroscopic and crystallographic techniques for their structural characterization, and provides

key experimental protocols.

Carbazate Nomenclature
The systematic naming of carbazates follows the nomenclature of carboxylic acid derivatives,

with carbazic acid as the parent structure.

Carbazic Acid: The Parent Compound
According to IUPAC rule C-984, the name "carbazic acid" is retained for the compound H₂N-

NH-COOH. The numbering of the atoms in carbazic acid is as follows:

Numbering of Carbazic Acid

Naming Carbazates (Esters of Carbazic Acid)
Carbazates are named as esters of carbazic acid. The name of the alkyl or aryl group attached

to the oxygen atom is stated first, followed by the word "carbazate".
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Example: CH₃-O-CO-NH-NH₂ is named methyl carbazate.

Example: C₂H₅-O-CO-NH-NH₂ is named ethyl carbazate.[1]

Substituted Carbazates
Substituents on the nitrogen atoms are indicated by locants N (for the nitrogen attached to the

carbonyl group, position 2) or N' (for the terminal nitrogen, position 3). If the position is

unambiguous, a numerical locant may be used.

Example: C₂H₅-O-CO-N(CH₃)-NH₂ is named ethyl N-methylcarbazate or ethyl 2-

methylcarbazate.

Example: C₂H₅-O-CO-NH-NH(C₆H₅) is named ethyl N'-phenylcarbazate or ethyl 3-

phenylcarbazate.

The naming convention for esters is to first name the alkyl group from the alcohol and then the

carboxylate.[2][3][4][5]
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Identify the Parent Acid:
Carbazic Acid

Name the Alkyl/Aryl Group
from the Alcohol Moiety

Add the Suffix '-carbazate'

Identify Substituents
on Nitrogen Atoms

Assign Locants (N or N')
to Nitrogen Substituents

Alphabetize and Prefix
Substituent Names to the

Carbazate Name

Final IUPAC Name
 

Sample Introduction
(e.g., LC, direct infusion)

Ionization
(e.g., ESI, APCI)

Mass Analysis (MS1)
Determine Molecular Ion Peak

Isolation of
Molecular Ion

Fragmentation (MS2)
(e.g., CID)

Mass Analysis of Fragments

Structural Information

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1233558?utm_src=pdf-body-img
https://www.benchchem.com/product/b1233558?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Ethyl carbazate CAS#: 4114-31-2 [amp.chemicalbook.com]

2. oit.edu [oit.edu]

3. chem.libretexts.org [chem.libretexts.org]

4. Esters [chem.ucalgary.ca]

5. m.youtube.com [m.youtube.com]

To cite this document: BenchChem. [A Technical Guide to Carbazate Nomenclature and
Structure Elucidation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1233558#carbazate-nomenclature-and-structure-
elucidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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